Cas no 2227718-66-1 ((2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol)
(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol
- (2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
- 2227718-66-1
- EN300-1727884
-
- Inchi: 1S/C12H20N2O2/c1-9(15)7-11-8-14(2)13-12(11)10-3-5-16-6-4-10/h8-10,15H,3-7H2,1-2H3/t9-/m0/s1
- InChI Key: OANGJHABMMTLBQ-VIFPVBQESA-N
- SMILES: O1CCC(C2C(=CN(C)N=2)C[C@H](C)O)CC1
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 47.3Ų
(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1727884-0.05g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 0.05g |
$1779.0 | 2023-09-20 | ||
| Enamine | EN300-1727884-0.1g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 0.1g |
$1863.0 | 2023-09-20 | ||
| Enamine | EN300-1727884-0.25g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 0.25g |
$1948.0 | 2023-09-20 | ||
| Enamine | EN300-1727884-0.5g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 0.5g |
$2033.0 | 2023-09-20 | ||
| Enamine | EN300-1727884-1.0g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 1g |
$2118.0 | 2023-06-04 | ||
| Enamine | EN300-1727884-2.5g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 2.5g |
$4150.0 | 2023-09-20 | ||
| Enamine | EN300-1727884-5.0g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 5g |
$6140.0 | 2023-06-04 | ||
| Enamine | EN300-1727884-10.0g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 10g |
$9105.0 | 2023-06-04 | ||
| Enamine | EN300-1727884-1g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 1g |
$2118.0 | 2023-09-20 | ||
| Enamine | EN300-1727884-5g |
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol |
2227718-66-1 | 5g |
$6140.0 | 2023-09-20 |
(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol
Compound Introduction: (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2227718-66-1)
(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol is a meticulously crafted organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2227718-66-1, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The intricate arrangement of its functional groups, including the pyrazole and oxane moieties, contributes to its distinctive chemical properties and potential therapeutic applications.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the (2S) configuration at the propanol moiety underscores the importance of stereochemistry in determining its biological efficacy. This aspect is particularly relevant in drug development, where enantiomeric purity can significantly influence pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives due to their diverse biological activities. The pyrazole scaffold is known for its role as a pharmacophore in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The incorporation of an oxan-4-yl group into the molecular structure further enhances its complexity and may contribute to unique interactions with biological targets.
Current research indicates that compounds featuring both pyrazole and oxane moieties exhibit promising properties as modulators of enzyme activity and receptor binding. For instance, studies have suggested that such derivatives may interfere with key signaling pathways involved in diseases like cancer and neurodegeneration. The specific arrangement of atoms in (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol may facilitate selective binding to these targets, offering a potential therapeutic edge.
The compound's structural features also make it an attractive candidate for further derivatization, allowing chemists to fine-tune its properties for specific applications. By modifying functional groups or introducing additional moieties, researchers can explore new pharmacological profiles and optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.
The field of medicinal chemistry has seen significant advancements in the design and synthesis of heterocyclic compounds like (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol. These advancements are driven by the need for more effective and targeted therapies. The integration of computational methods and high-throughput screening has accelerated the discovery process, enabling researchers to identify promising candidates more efficiently.
In conclusion, the compound (2S)-1-1-methyl-3-(oxan-4-yloxy)-lH-pyrazol-l(5H)-ylpropan-l-lactol (CAS No. 222771866)
2227718-66-1 ((2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)